Cas no 40106-31-8 (8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one)
8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3,5,6,7,8,9-hexahydrocyclohepta[2,3]thieno[2,4-d]pyrimidin-4-one
- 8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one
-
- Inchi: 1S/C11H12N2OS/c14-10-9-7-4-2-1-3-5-8(7)15-11(9)13-6-12-10/h6H,1-5H2,(H,12,13,14)
- InChI Key: SMKVVKXYWCYSDN-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC=N2)=O)C2=C1CCCCC2
8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B704308-5mg |
8-Thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704308-10mg |
8-Thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B704308-50mg |
8-Thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 50mg |
$ 95.00 | 2022-06-06 | ||
| Enamine | EN300-16729-0.05g |
8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 95.0% | 0.05g |
$79.0 | 2025-02-20 | |
| Enamine | EN300-16729-0.1g |
8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 95.0% | 0.1g |
$118.0 | 2025-02-20 | |
| Enamine | EN300-16729-0.25g |
8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 95.0% | 0.25g |
$168.0 | 2025-02-20 | |
| Enamine | EN300-16729-0.5g |
8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 95.0% | 0.5g |
$265.0 | 2025-02-20 | |
| Enamine | EN300-16729-1.0g |
8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 95.0% | 1.0g |
$339.0 | 2025-02-20 | |
| Enamine | EN300-16729-2.5g |
8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 95.0% | 2.5g |
$611.0 | 2025-02-20 | |
| Enamine | EN300-16729-5.0g |
8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one |
40106-31-8 | 95.0% | 5.0g |
$1065.0 | 2025-02-20 |
8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one
Comprehensive Overview of 8-Thia-4,6-Diazatricyclo[7.5.0.02,?]Tetradeca-1(9),2(7),5-Trien-3-One (CAS No. 40106-31-8)
The compound 8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one (CAS No. 40106-31-8) is a highly specialized heterocyclic molecule with a unique tricyclic structure. Its complex nomenclature reflects its intricate chemical architecture, which combines sulfur (thia) and nitrogen (diaza) atoms within a fused ring system. This compound has garnered attention in pharmaceutical and materials science research due to its potential applications in drug discovery and organic synthesis. Researchers are particularly interested in its tricyclic scaffold, which may serve as a privileged structure for modulating biological targets.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like 8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one due to their versatility in medicinal chemistry. The compound's sulfur-nitrogen framework is analogous to motifs found in bioactive molecules, making it a valuable candidate for exploring structure-activity relationships. Computational chemists have also investigated its molecular docking potential, with studies suggesting interactions with enzymes involved in inflammation and metabolic disorders. These findings align with current trends in precision medicine and targeted drug design.
The synthesis of CAS 40106-31-8 typically involves multi-step organic reactions, including cyclization strategies to construct its tricyclic core. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable methodologies. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography to confirm its three-dimensional structure. These methods are crucial for quality control in research settings where structural purity is paramount.
From a materials science perspective, the π-conjugated system of 8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one suggests potential applications in organic electronics. Its rigid, planar structure could contribute to charge transport properties in semiconducting materials, a hot topic in the development of flexible electronics and optoelectronic devices. Researchers are exploring whether derivatives of this compound could enhance the performance of OLEDs or organic photovoltaics, addressing the global demand for renewable energy technologies.
In biochemical studies, the heteroatom-rich structure of this compound has prompted investigations into its molecular recognition capabilities. Some preliminary studies suggest possible interactions with protein binding sites, particularly those involving metal ion coordination. This has sparked interest in its potential as a chelation therapy agent or as a scaffold for enzyme inhibitors. However, extensive pharmacological profiling would be required to validate these hypotheses, following contemporary drug development protocols.
The stability and physicochemical properties of CAS 40106-31-8 make it suitable for various formulation studies. Its lipophilicity profile and hydrogen bonding capacity are subjects of ongoing research, especially in the context of drug delivery systems. These characteristics are particularly relevant given the current focus on improving bioavailability of therapeutic compounds. Computational models predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) could accelerate its potential translation into preclinical studies.
As the scientific community continues to explore complex heterocycles, compounds like 8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one represent important tools for advancing both fundamental chemistry and applied research. Its structural features bridge multiple disciplines, from medicinal chemistry to materials science, demonstrating the interconnected nature of modern chemical research. Future studies may reveal novel applications for this compound, particularly in emerging fields such as chemical biology and smart materials development.
40106-31-8 (8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one) Related Products
- 95211-71-5(11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one)
- 371206-03-0(2-{12-Oxo-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-11-yl}acetic Acid)
- 14346-25-9(7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one)
- 66607-49-6(5-(benzylamino)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one)
- 19819-15-9(5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one)
- 18593-51-6(6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)
- 439692-89-4(5-Ethyl-6-methylthieno2,3-dpyrimidin-4(3H)-one)
- 14346-24-8(5,6,7,8-Tetrahydro-3H-benzo4,5thieno2,3-d-pyrimidin-4-one)
- 81136-41-6(3-ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)
- 81766-02-1( )